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Compound of Interest

Compound Name: BMS-911172

Cat. No.: B1574176 Get Quote

To understand the disposal logic, we must first quantify the compound's persistence. BMS-
911172 is chemically stable, meaning standard benchtop chemical deactivation (e.g., 10%

bleach) is insufficient to degrade the pharmacophore reliably.[1]

Property Data Operational Implication

Compound Class
AAK1 Inhibitor (Small

Molecule)

Bioactive; requires thermal

destruction.[1]

Molecular Formula C₁₆H₁₉F₂N₃O₃

Fluorinated motif increases

metabolic/environmental

stability.[1]

Solubility (Water) 0.60 mg/mL (pH 7.[1][2]4)

Low solubility; prone to

precipitation in drains

(clog/accumulation risk).[1]

Solubility (DMSO) > 10 mg/mL

DMSO waste streams require

specific solvent handling

codes.[1]

Bioactivity IC50 = 12–51 nM (Enzymatic)

Highly potent; trace quantities

are environmentally significant.

[1]

Data aggregated from MedChemExpress and MedKoo technical sheets [1, 2].
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Waste Stream Segregation Protocol
The following protocol utilizes a "Source-Separation" methodology. By segregating waste at the

point of generation, you ensure compliance and reduce the volume of high-cost incineration

waste.[1]

A. Solid Waste (Trace Contamination)
Applies to: Pipette tips, weigh boats, gloves, and empty vials.[1]

Collection: Do not use standard biohazard bags (autoclaving does not destroy this

molecule).[1] Use White/Blue Pharmaceutical Waste Bins (or site-specific equivalent for

incineration).[1]

Validation: Visually inspect that no free-flowing liquid is present.[1]

Disposal: Seal and tag for Incineration Only.

B. Liquid Waste (Stock Solutions & Mother Liquors)
Applies to: Expired DMSO stocks, unused reaction mixtures.[1]

Primary Containment: Collect in a dedicated High-Density Polyethylene (HDPE) carboy

labeled "Non-Halogenated Organic Solvents + Trace API" (assuming DMSO/Methanol

carrier).

No Drain Disposal:NEVER pour BMS-911172 down the sink. Its fluorinated structure resists

hydrolysis in standard water treatment plants.[1]

Labeling: Label must explicitly state: Contains BMS-911172 (Kinase Inhibitor).[1][3]

C. Aqueous Waste (Cell Culture Media)
Applies to: Media containing nM concentrations of BMS-911172.[1]

Deactivation (Biological Only): Add bleach to kill biological agents (cells/virus) if required by

biosafety level.[1] Note: This kills the biology but does not destroy the BMS-911172 chemical

structure.[1]
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Sequestration: If concentration is >1 µM, collect as liquid chemical waste.[1] If <1 µM (trace),

consult local EHS; many sites permit drain disposal for trace media only after massive

dilution, but incineration is the zero-risk best practice.[1]

Visualizing the Decision Pathway
The following diagram illustrates the critical decision nodes for handling BMS-911172 waste.

This workflow prevents the common error of treating chemical inhibitors as simple biohazard

waste.
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Figure 1: Decision tree for segregating BMS-911172 waste streams to ensure environmental

compliance.[1]

Emergency Spillage Procedures
In the event of a spill of BMS-911172 (solid powder or stock solution), follow this "Wet-Wipe &

Sequester" protocol to prevent aerosolization.

PPE Upgrade: Don double nitrile gloves and a P95/N95 respirator if handling powder >10 mg

(to prevent inhalation of bioactive dust).[1]

Containment:

Liquid Spill: Cover with absorbent pads.[1]

Powder Spill: Cover with a wet paper towel (dampened with water or ethanol) to prevent

dust generation.[1] Do not sweep dry powder.[1]

Cleanup: Wipe the area from the outside in.

Disposal: Place all cleanup materials (pads, gloves, wipes) into a sealed plastic bag, then

transfer to the Solid Pharmaceutical Waste bin (Incineration).[1]

Wash: Clean the surface with 70% Ethanol and then soap and water to remove sticky

residues.

Regulatory Context & Compliance
While BMS-911172 is not a federally listed RCRA hazardous waste (P-list or U-list), it falls

under the "Best Management Practices" for Investigational Drug Products.[1]

EPA Guidance: The EPA recommends incineration for all non-regulated pharmaceuticals to

prevent water contamination [3].

Transport vs. Waste: Do not confuse DOT "Non-Hazardous" (safe to ship) with "Non-

Regulated Waste."[1] The lack of acute toxicity (LD50) does not negate chronic aquatic

toxicity risks associated with kinase inhibitors.[1]
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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